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Compound of Interest

4-(Bromomethyl)-3-nitrobenzoic
Compound Name: o
aci

Cat. No. B187983

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for 4-
(Bromomethyl)-3-nitrobenzoic acid, a versatile reagent used in pharmaceutical synthesis
and polymer chemistry.[1] Due to its hazardous nature, strict adherence to safety protocols is
paramount to ensure the well-being of laboratory personnel and the integrity of research. This
document outlines the toxicological profile, proper handling procedures, emergency response,
and disposal of this compound.

Hazard Identification and Classification

4-(Bromomethyl)-3-nitrobenzoic acid is classified as a corrosive solid that causes severe
skin burns and eye damage.[2][3] It is also a lachrymator, meaning it can cause tearing.[2] The
toxicological properties of this compound have not been fully investigated, warranting a
cautious approach.[2]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
) ) o H314 - Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage[3]
Serious Eye Damage/Eye 1 H318 - Causes serious eye

Irritation

damage[4]

Signal Word: Danger|[3]
Hazard Pictogram:

e GHSO05 (Corrosion)[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-(Bromomethyl)-3-nitrobenzoic
acid is provided below. This data is essential for safe handling, storage, and experimental

design.
Property Value
Molecular Formula CsHeBrNOa4[2]

Molecular Weight

260.04 g/mol [2]

Appearance Light yellow to pink crystalline powder[5]
Melting Point 127-130 °CJ3]
" Soluble in Dimethylformamide (DMF) and
Solubility ) )
dichloromethane. Insoluble in water.[5]
Stability Stable under normal conditions|[2]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure risk.

Handling:
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o Work in a well-ventilated area, preferably within a certified chemical fume hood.[4]
e Avoid breathing dust.[2]
e Do not get in eyes, on skin, or on clothing.[2]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[2] A face shield may be necessary for splash hazards.

e Wash hands thoroughly after handling.[2]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][5]

o Store in a corrosives area.[2]

o Keep away from incompatible materials such as strong oxidizing agents and bases.[2][5]

Personal Protective Equipment (PPE)

The following diagram outlines the necessary personal protective equipment for handling 4-
(Bromomethyl)-3-nitrobenzoic acid.
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Diagram 1: Required PPE Workflow

Personal Protective Equipment

. . Respiratory Protection
Eye Protection Hand Protection Body Protection (if dust is generated)

Minimum Recommended

Specifications

Chemical safety goggles (EN 166 compliant) Face shield for splash risk Chemical-resistant gloves (e.g., Nitrile) Lab coat NIOSH-approved respirator
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Diagram 2: Spill Handling Workflow

Evacuate immediate area

i

Ensure adequate ventilation

'

Wear appropriate PPE
(See Diagram 1)

'

Contain the spill

i

Sweep up and shovel into
a suitable container for disposal

'

Decontaminate the area

i

Dispose of waste as hazardous

Spill Cleaned

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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